2-Cyanoethyl 3-oxohexanoate

• Molecular Formula: C9H13NO3
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 2-cyanoethyl 3-oxohexanoate
• InChI: InChI=1S/C9H13NO3/c1-2-4-8(11)7-9(12)13-6-3-5-10/h2-4,6-7H2,1H3
• InChI Key: LNMXNJJQDMQJPV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CC(=O)OCCC#N

Description

2-Cyanoethyl 3-oxohexanoate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of ethyl 3-oxohexanoate (33.7 mmol) and 3-hydroxypropionitrile (28.1 mmol) were placed in a round bottom flask (magnetically stirred) equipped with a short distillation path. The resulting mixture was gradually heated to 180-205° C. in an oil bath. The distillate was collected. The mixture was then cooled to room temperature and the residue was distilled under reduced pressure to give 2-cyanoethyl 3-oxohexanoate.

Synthesis routes and methods II

Procedure details

A mixture of ethyl 3-oxohexanoate (33.7 mmol) and 3-hydroxypropionitrile (28.1 mmol) were placed in a round bottom flask (magnetically stirred) equipped with a short distillation path. The resulting mixture was gradually heated to 180-205° C. in an oil bath. The distillate was collected. The mixture was then cooled to room temperature and the residue was distilled under reduced pressure to give 2-cyanoethyl -3-oxohexanoate.